Benzene

• CAS No.: 71-43-2
• Product Name: Benzene
• Molecular Formula: C6H6
• Molecular Weight: 78.11 g/mol
• IUPAC Name: benzene
• Standard InChI: InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H
• Standard InChIKey: UHOVQNZJYSORNB-UHFFFAOYSA-N
• Impurities: Major impurities are toluene and xylene, others: phenol, thiophene, carbon disulfide, acetylnitrile, and pyridine.
• SMILES: C1=CC=CC=C1
• Canonical SMILES: C1=CC=CC=C1
• Boiling Point: 176.2 °F at 760 mm Hg (NTP, 1992); 80.0 °C; 80.08 °C; 80 °C; 20-200 °C; 176.2°F; 176°F
• Colorform: Clear, colorless liquid; Orthorhombic prisms or liquid; Colorless to light-yellow liquid [Note: A solid below 42 degrees F]
• Density: 0.879 at 68 °F (USCG, 1999); 0.8756 g/cu cm at 20 °C; Relative density (water = 1): 0.88; Relative density (water = 1): 0.70-0.80; 0.88
• Flash Point: 12 °F (NTP, 1992); 12 °F (-11 °C) Closed Cup; -11.0 °C (12.2 °F) (Closed cup); -11 °C c.c.; 12°F
• Melting Point: 41.9 °F (NTP, 1992); 5.5 °C; 5.558 °C; 5.5°C; 6 °C; 41.9°F; 42°F
• Physical Description: Benzene appears as a clear colorless liquid with a petroleum-like odor. Flash point less than 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Vapors are heavier than air.; Liquid; OtherSolid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; MOBILE LIQUID.; Highly flammable colorless to light-yellow liquid with a petroleum-like odor.; Colorless to light-yellow liquid with an aromatic odor. [Note: A solid below 42°F.]; Clear, colorless to light yellow liquid at room temperature. Benzene is a solid below 42°F (5.6°C).
• Description: Benzene is a clear, colorless, highly flammable and volatile, liquid aromatic hydrocarbon with a gasoline-like odor. Benzene is found in crude oils and as a by-product of oil-refining processes. In industry benzene is used as a solvent, as a chemical intermediate, and is used in the synthesis of numerous chemicals. Exposure to this substance causes neurological symptoms and affects the bone marrow causing aplastic anemia, excessive bleeding and damage to the immune system. Benzene is a known human carcinogen and is linked to an increased risk of developing lymphatic and hematopoietic cancers, acute myelogenous leukemia, as well as chronic lymphocytic leukemia. (NCI05); Benzene is a colorless liquid with a sweet odor. It evaporates into the air very quickly and dissolves slightly in water. It is highly flammable and is formed from both natural processes and human activities. Benzene is widely used in the United States; it ranks in the top 20 chemicals for production volume. Some industries use benzene to make other chemicals which are used to make plastics, resins, and nylon and synthetic fibers. Benzene is also used to make some types of rubbers, lubricants, dyes, detergents, drugs, and pesticides. Natural sources of benzene include volcanoes and forest fires. Benzene is also a natural part of crude oil, gasoline, and cigarette smoke.; Benzene, also known as benzol or [6]annulene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Benzene has been found in human bone marrow, liver and skin tissues, and has also been detected in multiple biofluids, such as feces, saliva, and blood. Benzene is also a parent compound for other transformation products, including but not limited to, 1, 2-phenylenediamine, nitrosobenzene, and alkylbenzene. Outside of the human body, benzene can be found in common bean, guava, lovage, and safflower. This makes benzene a potential biomarker for the consumption of these food products. Benzene is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 1 to 5 mg/mL at 64° F (NTP, 1992); 0.02 M; In water, 1.79X10+3 mg/L at 25 °C; Miscible with alcohol, chloroform, ether, carbon disulfide, acetone, oils, carbon tetrachloride, and glacial acetic acid; Miscible with ethanol, ethyl ether, acetone, chloroform; coluble in carbon tetrachloride; 1.79 mg/mL; Solubility in water, g/100ml at 25 °C: 0.18; Solubility in water: none; 0.07%
• Synonyms: 1,3,5-Cyclohexatriene; Benzol; Benzole; Coal Naphtha; Cyclohexatriene; NSC 67315; Phene; Phenyl Hydride; Pyrobenzol; Pyrobenzole; [6]Annulene
• Vapor Density: 2.77 (NTP, 1992) (Relative to Air); 2.8 (Air = 1); Relative vapor density (air = 1): 2.7; Relative vapor density (air = 1): 3 - 4; 2.77
• Vapor Pressure: 60 mm Hg at 59 °F ; 76 mm Hg at 68° F (NTP, 1992); 94.80 mmHg; 94.8 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 10; 75 mmHg
• PubChem Compound: 241
• Last Modified: Nov 11 2021